Sesamolin
Sesamolin
(+)-Sesamolin is a natural product found in Lantana strigocamara with data available.
Brand Name:
Vulcanchem
CAS No.:
526-07-8
VCID:
VC0543035
InChI:
InChI=1S/C20H18O7/c1-3-15-17(25-9-23-15)5-11(1)19-13-7-22-20(14(13)8-21-19)27-12-2-4-16-18(6-12)26-10-24-16/h1-6,13-14,19-20H,7-10H2
SMILES:
C1C2C(COC2OC3=CC4=C(C=C3)OCO4)C(O1)C5=CC6=C(C=C5)OCO6
Molecular Formula:
C20H18O7
Molecular Weight:
370.4 g/mol
Sesamolin
CAS No.: 526-07-8
Inhibitors
VCID: VC0543035
Molecular Formula: C20H18O7
Molecular Weight: 370.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | (+)-Sesamolin is a natural product found in Lantana strigocamara with data available. |
|---|---|
| CAS No. | 526-07-8 |
| Product Name | Sesamolin |
| Molecular Formula | C20H18O7 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | 5-[[3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]oxy]-1,3-benzodioxole |
| Standard InChI | InChI=1S/C20H18O7/c1-3-15-17(25-9-23-15)5-11(1)19-13-7-22-20(14(13)8-21-19)27-12-2-4-16-18(6-12)26-10-24-16/h1-6,13-14,19-20H,7-10H2 |
| Standard InChIKey | ZZMNWJVJUKMZJY-UHFFFAOYSA-N |
| Isomeric SMILES | C1[C@H]2[C@H](CO[C@@H]2OC3=CC4=C(C=C3)OCO4)[C@H](O1)C5=CC6=C(C=C5)OCO6 |
| SMILES | C1C2C(COC2OC3=CC4=C(C=C3)OCO4)C(O1)C5=CC6=C(C=C5)OCO6 |
| Canonical SMILES | C1C2C(COC2OC3=CC4=C(C=C3)OCO4)C(O1)C5=CC6=C(C=C5)OCO6 |
| Appearance | Solid powder |
| Melting Point | 94 °C |
| Physical Description | Solid |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Sesamolin; AI3-20978; AI3 20978; AI320978 |
| PubChem Compound | 585998 |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume